N-(3-chlorophenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)oxyacetamide
• InChI: InChI=1S/C17H19ClN4O2/c1-12-9-16(21-17(19-12)22-7-2-3-8-22)24-11-15(23)20-14-6-4-5-13(18)10-14/h4-6,9-10H,2-3,7-8,11H2,1H3,(H,20,23)
• InChI Key: HDOYVBTVHYCDAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCCC2)OCC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C17H19ClN4O2
• Molecular Weight: 346.8 g/mol
• CAS No.: 1030097-47-2

Description

N-(3-chlorophenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide is a useful research compound. Its molecular formula is C17H19ClN4O2 and its molecular weight is 346.82. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

A study by Hossan et al. (2012) focused on the synthesis of pyridines, pyrimidinones, oxazinones, and their derivatives as antimicrobial agents, demonstrating the potential of similar compounds for combating bacterial and fungal infections (Hossan et al., 2012).

Antitumor and Photovoltaic Efficiency Applications

Mary et al. (2020) synthesized benzothiazolinone acetamide analogs, including compounds similar in structure to N-(3-chlorophenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide, and evaluated their photovoltaic efficiency, highlighting the compound's potential use in dye-sensitized solar cells (DSSCs) due to good light harvesting efficiency (LHE) and free energy of electron injection. Additionally, these compounds were investigated for their antitumor potential, showing a broad application range from energy solutions to health care (Mary et al., 2020).

Plant Growth Stimulation

Research by Pivazyan et al. (2019) on 2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetohydrazide derivatives, related in structure to the target compound, revealed a pronounced plant growth stimulating effect. This suggests a potential application in agriculture to enhance crop yields (Pivazyan et al., 2019).

Synthesis of Heterocyclic Compounds

Studies have also focused on the synthesis of novel heterocyclic compounds, which are crucial in the development of new therapeutic agents and materials with unique properties. For instance, the work by Banfield et al. (1987) on the formation and structural determination of pyrrolo[1,2-a]pyrimidine derivatives underscores the importance of such chemical entities in medicinal chemistry and material science (Banfield et al., 1987).